1,1,2,2-Tetrafluoro-1,2-bis(trifluoromethoxy)ethane

• CAS No.: 378-11-0
• Molecular Formula: C4F10O2
• Molecular Weight: 270.03 g/mol
• IUPAC Name: 1,1,2,2-tetrafluoro-1,2-bis(trifluoromethoxy)ethane
• InChI: InChI=1S/C4F10O2/c5-1(6,15-3(9,10)11)2(7,8)16-4(12,13)14
• InChI Key: JTPMOHUDFCBCEC-UHFFFAOYSA-N
• Canonical SMILES: C(C(OC(F)(F)F)(F)F)(OC(F)(F)F)(F)F

Description

1,1,2,2-Tetrafluoro-1,2-bis(trifluoromethoxy)ethane is a fluorinated ether compound with the molecular formula C6H2F10O2. It is known for its unique chemical properties, including high thermal stability and low reactivity, making it valuable in various industrial and scientific applications .

Preparation Methods

The synthesis of 1,1,2,2-Tetrafluoro-1,2-bis(trifluoromethoxy)ethane typically involves the reaction of 1,1,2,2-tetrafluoroethanol with trifluoromethyl ether under specific conditions. The reaction is carried out in the presence of a catalyst, often a strong acid or base, to facilitate the formation of the ether bond . Industrial production methods may involve continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

1,1,2,2-Tetrafluoro-1,2-bis(trifluoromethoxy)ethane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of perfluorinated carboxylic acids.

Reduction: Reduction reactions typically involve the use of reducing agents such as lithium aluminum hydride, resulting in the formation of partially fluorinated alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the ether groups are replaced by other nucleophiles, leading to the formation of new fluorinated compounds.

Common reagents and conditions used in these reactions include strong acids, bases, and specific catalysts to control the reaction pathways and optimize product yields .

Scientific Research Applications

1,1,2,2-Tetrafluoro-1,2-bis(trifluoromethoxy)ethane has a wide range of scientific research applications:

Chemistry: It is used as a solvent and reagent in organic synthesis, particularly in reactions requiring high thermal stability and low reactivity.

Biology: The compound is utilized in biochemical studies to investigate the effects of fluorinated ethers on biological systems.

Medicine: Research is ongoing to explore its potential use in drug delivery systems due to its unique chemical properties.

Industry: It is employed in the production of high-performance materials, including fluorinated polymers and coatings.

Mechanism of Action

The mechanism of action of 1,1,2,2-Tetrafluoro-1,2-bis(trifluoromethoxy)ethane involves its interaction with molecular targets through its ether and fluorine groups. These interactions can lead to the stabilization of reactive intermediates and the inhibition of specific enzymatic pathways. The compound’s high electronegativity and low reactivity contribute to its ability to modulate chemical reactions and biological processes .

Comparison with Similar Compounds

1,1,2,2-Tetrafluoro-1,2-bis(trifluoromethoxy)ethane can be compared with other fluorinated ethers, such as:

1,2,2,2-Tetrafluoroethyl trifluoromethyl ether: Similar in structure but with different reactivity and applications.

1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether: Used in similar applications but with distinct physical and chemical properties.

The uniqueness of this compound lies in its specific combination of thermal stability, low reactivity, and high electronegativity, making it suitable for specialized applications in various fields .